Cas no 42809-55-2 (2-cyclobutylprop-2-enoic acid)

• Product Name: 2-cyclobutylprop-2-enoic acid
• CAS No: 42809-55-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD19230494
• CID: 4651293
• PubChem ID: 55301384
• Update Time: 2025-10-28

2-cyclobutylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, α-methylene-
• 2-cyclobutylprop-2-enoic acid

• MDL： MFCD19230494
• Inchi： 1S/C7H10O2/c1-5(7(8)9)6-3-2-4-6/h6H,1-4H2,(H,8,9)
• InChI Key： YMHGHROEOJJYIT-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(=C)C(=O)O

Additional information on 2-cyclobutylprop-2-enoic acid

Exploring the Versatile Applications and Properties of 2-Cyclobutylprop-2-enoic Acid (CAS No. 42809-55-2)

In the realm of organic chemistry, 2-cyclobutylprop-2-enoic acid (CAS No. 42809-55-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This unsaturated carboxylic acid, characterized by a cyclobutyl ring attached to a propenoic acid moiety, offers a fascinating case study for researchers and industry professionals alike. The compound's molecular formula, C₇H₁₀O₂, and its distinctive cyclic structure make it particularly valuable in synthetic organic chemistry and material science applications.

Recent trends in chemical research highlight growing interest in strained ring systems like the cyclobutyl group present in this compound. The ring strain inherent in 2-cyclobutylprop-2-enoic acid contributes to its reactivity, making it an attractive building block for more complex molecular architectures. This property aligns perfectly with current research directions focusing on energy-efficient synthesis and green chemistry approaches, where the inherent reactivity of strained systems can reduce the need for harsh reaction conditions.

The pharmaceutical industry has shown particular interest in derivatives of 2-cyclobutylprop-2-enoic acid as potential bioactive compounds. The combination of the cyclobutane scaffold with an α,β-unsaturated carboxylic acid functionality creates opportunities for developing novel small molecule therapeutics. Researchers are investigating its potential in creating enzyme inhibitors and receptor modulators, especially in light of recent advances in targeted drug delivery systems and precision medicine approaches.

From a materials science perspective, 2-cyclobutylprop-2-enoic acid serves as a valuable monomer for specialty polymers. Its vinyl group allows for polymerization through various mechanisms, while the cyclobutyl ring can impart unique physical properties to the resulting materials. This has led to exploration of its use in high-performance coatings, adhesives, and even biodegradable plastics - all areas of intense research focus as industries seek more sustainable material solutions.

Synthetic methodologies for 2-cyclobutylprop-2-enoic acid have evolved significantly in recent years. Modern approaches emphasize atom economy and catalytic processes, reflecting the broader shift toward sustainable chemistry practices. The compound can be synthesized through [4+2] cycloaddition reactions or via ring contraction strategies, with recent literature highlighting innovative photocatalytic and electrochemical methods that improve yield and selectivity.

Analytical characterization of 2-cyclobutylprop-2-enoic acid typically involves a combination of spectroscopic techniques. NMR spectroscopy proves particularly valuable for confirming the cyclobutyl structure, while mass spectrometry and IR spectroscopy help verify the carboxylic acid functionality. These analytical methods have become more sophisticated with advancements in instrumental analysis, allowing for more precise quality control in industrial applications.

The stability and storage requirements of 2-cyclobutylprop-2-enoic acid are important considerations for both research and industrial use. The compound typically requires protection from moisture and oxygen, with recommendations for storage under inert atmosphere at controlled temperatures. These handling protocols align with current best practices in chemical storage and laboratory safety, topics that have gained increased attention in recent years.

Looking toward future applications, researchers are exploring the potential of 2-cyclobutylprop-2-enoic acid in bioconjugation chemistry and click chemistry applications. Its reactive double bond and carboxylic acid group make it suitable for various ligation strategies, particularly in the development of biocompatible materials and drug delivery systems. These directions reflect the growing intersection between organic chemistry and biomedical engineering.

Commercial availability and scaling considerations for 2-cyclobutylprop-2-enoic acid have improved in recent years, with several specialty chemical suppliers now offering the compound. This increased accessibility supports its use in high-throughput screening and combinatorial chemistry applications, where diverse molecular scaffolds are in high demand. The compound's price point and availability are frequently searched topics among researchers evaluating its potential for their specific applications.

Environmental considerations surrounding 2-cyclobutylprop-2-enoic acid have also come into focus. Recent studies have examined its biodegradability and potential ecotoxicity, with results suggesting it falls within acceptable parameters for industrial use. These findings are particularly relevant given increasing regulatory scrutiny and public interest in green chemistry metrics and environmental impact assessments for chemical products.

In conclusion, 2-cyclobutylprop-2-enoic acid (CAS No. 42809-55-2) represents a versatile and increasingly important compound in modern chemistry. Its unique structural features, combined with growing applications across multiple industries, ensure its continued relevance in scientific research and industrial development. As synthetic methods improve and new applications emerge, this compound is likely to play an even more significant role in addressing current challenges in materials science, pharmaceutical development, and sustainable chemistry.